Cas no 875546-14-8 (N-(3,5-dichlorophenyl)-4-methylpiperazine-1-carboxyamide)

N-(3,5-dichlorophenyl)-4-methylpiperazine-1-carboxyamide structure
875546-14-8 structure
Product Name:N-(3,5-dichlorophenyl)-4-methylpiperazine-1-carboxyamide
CAS No:875546-14-8
MF:C13H17Cl2N3O
MW:302.199580907822
CID:2148016
PubChem ID:6460859
Update Time:2025-04-21

N-(3,5-dichlorophenyl)-4-methylpiperazine-1-carboxyamide Chemical and Physical Properties

Names and Identifiers

    • N-(3,5-dichlorophenyl)-4-methylpiperazine-1-carboxyamide
    • 875546-14-8
    • DB-335032
    • AKOS003974671
    • Inchi: 1S/C13H17Cl2N3O/c1-17-2-4-18(5-3-17)9-13(19)16-12-7-10(14)6-11(15)8-12/h6-8H,2-5,9H2,1H3,(H,16,19)
    • InChI Key: YRKFWSBKFWKVMU-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)NC(CN1CCN(C)CC1)=O)Cl

Computed Properties

  • Exact Mass: 301.0748676Da
  • Monoisotopic Mass: 301.0748676Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 35.6Ų
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